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Compound Name:

nitrobenzaldehyde
CAS No.: 1613329-99-9
Cat. No.: B3177416

Get Quote

Technical Whitepaper: 5-Chloro-2-methyl-3-
hitrobenzaldehyde
Executive Summary

5-Chloro-2-methyl-3-nitrobenzaldehyde is a highly functionalized aromatic building block
utilized extensively in advanced medicinal chemistry and drug discovery. Characterized by its
unique substitution pattern—an electrophilic aldehyde, a sterically hindering ortho-methyl
group, and electron-withdrawing nitro and chloro substituents—this compound serves as a
critical intermediate in the synthesis of complex pharmacophores, most notably Retinoid-
related orphan receptor gamma (RORY) modulators[1]. This whitepaper provides an
authoritative guide on its physicochemical properties, synthetic methodology, and analytical
validation protocols.

Physicochemical Profiling & Structural Elucidation
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Understanding the exact quantitative properties of 5-Chloro-2-methyl-3-nitrobenzaldehyde is
critical for stoichiometric precision during synthesis and downstream purification. The presence
of the ortho-methyl group forces the aldehyde and nitro groups into specific steric
conformations, which significantly influences its reactivity in condensation and reductive
amination reactions.

Quantitative Data Summary

Property Value Causality / Significance
5-Chloro-2-methyl-3- Defines exact regiochemistry

IUPAC Name . .
nitrobenzaldehyde on the benzene ring.

Unique identifier for
CAS Number 1613329-99-9 procurement and safety
tracking[2].

Baseline for mass
Molecular Formula CsHeCINO3 spectrometry and elemental

analysis[2].

Essential for calculating molar

Molecular Weight 199.59 g/mol ) ) .
equivalents in reactions.
Target value for High-

Exact Mass 199.0036 Da Resolution Mass Spectrometry
(HRMS).
Facilitates computational

SMILES 0=CC1=CC(Cl=CC(=0)=C1C chemistry and ADMET
modeling[3].

N Prevents auto-oxidation of the
Storage Conditions 2-8°C, Inert Atmosphere

aldehyde to a carboxylic acid.

Mechanistic Synthesis & Reaction Causality

The most reliable and field-proven method for synthesizing 5-Chloro-2-methyl-3-
nitrobenzaldehyde is the controlled oxidation of its corresponding primary alcohol, (5-chloro-2-
methyl-3-nitrophenyl)methanol.
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Causality of Reagent Selection: Pyridinium chlorochromate (PCC) is selected as the oxidant

over harsher reagents like the Jones reagent (CrOs/H2S0a4). While Jones reagent would over-

oxidize the primary alcohol directly to a carboxylic acid, PCC in anhydrous conditions

selectively halts the oxidation at the aldehyde stage. This preservation of the formyl group is

mandatory for subsequent drug-linker coupling[1].

Step-by-Step Experimental Protocol

Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve
1.823 g of (5-chloro-2-methyl-3-nitrophenyl)methanol in 20 mL of anhydrous
dichloromethane (DCM) under an inert argon atmosphere. Causality: Anhydrous conditions
prevent the formation of aldehyde hydrates, which are susceptible to over-oxidation.

Oxidation: Add 2.047 g of Pyridinium chlorochromate (PCC) in small portions over 15
minutes at room temperature[1].

Reaction Monitoring: Stir the opaque black mixture at room temperature overnight. Monitor
via Thin Layer Chromatography (TLC) using a hexane/ethyl acetate system to confirm the
total consumption of the starting alcohol.

Work-up & Filtration: Dilute the mixture with an additional 20 mL of DCM. Filter the crude
mixture through a short pad of Celite and silica gel. Causality: The silica/Celite pad traps the
toxic, insoluble chromium byproduct (reduced chromium salts), allowing the soluble aldehyde
to pass through.

Washing & Drying: Wash the filtrate with distilled water (2 x 20 mL) and brine (20 mL). Dry
the organic layer over anhydrous sodium sulfate (Na2S0a).

Isolation: Filter off the drying agent and concentrate the solvent under reduced pressure to
yield the target compound.
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Starting Material
(5-chloro-2-methyl-3-nitrophenyl)methanol

Oxidant Solvent
Pyridinium Chlorochromate (PCC) Anhydrous DCM

Oxidation Reaction

RT, Overnight

Work-up
Celite Filtration & Aqueous Wash

|

Target Compound

5-Chloro-2-methyl-3-nitrobenzaldehyde

Click to download full resolution via product page

Workflow for the selective oxidation of (5-chloro-2-methyl-3-nitrophenyl)methanol to the target
aldehyde.

Analytical Validation: A Self-Validating System

To ensure scientific integrity, the synthesized batch must undergo a self-validating analytical
workflow. You cannot rely solely on mass recovery; structural integrity must be proven
orthogonally.

'H NMR Spectroscopy (CDCIs)

o Aldehyde Proton (-CHO): Expected as a sharp singlet at ~10.0 ppm. Causality: The strong
electron-withdrawing nature of the carbonyl oxygen, combined with the magnetic anisotropy
of the C=0 double bond, highly deshields this proton.

o Aromatic Protons: Two distinct signals (meta-coupling) between 7.5 — 8.0 ppm.

o Methyl Protons (-CHs): A singlet at ~2.5 ppm. Causality: The benzylic position is slightly
deshielded by the adjacent aromatic ring and the ortho-nitro/aldehyde groups.
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« Validation Check: The complete disappearance of the benzylic -CH20H protons (typically
around 4.7 ppm) confirms 100% conversion.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Aldehydes can exhibit poor ionization in standard Electrospray lonization (ESI). However, a
successful run will yield an [M+H]+ peak at m/z 200.0 (accounting for the 3>Cl isotope) and m/z
202.0 (for the 37Cl isotope in a 3:1 ratio).

Crude Product

TLC Monitoring

(Disappearance of Alcohol)

1H NMR Spectroscopy LC-MS Analysis
(Aldehyde peak at ~10 ppm) (Mass confirmation m/z ~200)

Validated Pure Compound
>98% Purity

Click to download full resolution via product page

Analytical workflow ensuring structural integrity and purity of the synthesized aldehyde.

Applications in Targeted Drug Discovery

In modern drug development, 5-Chloro-2-methyl-3-nitrobenzaldehyde is a highly prized
intermediate. According to recent patent literature, it is a core precursor in the synthesis of
Retinoid-related orphan receptor gamma (RORy) modulators[1]. RORYy is a master transcription
factor critical in the regulation of Th17 cells, making it a prime target for autoimmune disease

therapies.
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The aldehyde moiety serves as an electrophilic node, allowing chemists to perform reductive
aminations with complex piperazine derivatives, thereby constructing the macrocyclic or
extended linker frameworks required to fit into the RORYy ligand-binding domain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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